Cas no 937606-23-0 (5-chloro-2-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylaniline)

5-chloro-2-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylaniline structure
937606-23-0 structure
Product Name:5-chloro-2-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylaniline
CAS No:937606-23-0
MF:C14H13ClF3N3
MW:315.72133231163
MDL:MFCD08696913
CID:3060631
PubChem ID:19624522
Update Time:2025-04-21

5-chloro-2-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylaniline Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)aniline
    • 5-chloro-2-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylaniline
    • 5-chloro-2-[3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl]aniline
    • 5-Chloro-2-[4,5,6,7-tetrahydro-3-(trifluoromethyl)-1H-indazol-1-yl]benzenamine
    • AKOS000316031
    • 937606-23-0
    • DTXSID401138224
    • STK351444
    • CS-0271674
    • EN300-231154
    • 5-chloro-2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]aniline
    • MDL: MFCD08696913
    • Inchi: 1S/C14H13ClF3N3/c15-8-5-6-12(10(19)7-8)21-11-4-2-1-3-9(11)13(20-21)14(16,17)18/h5-7H,1-4,19H2
    • InChI Key: ZJTRXUYWGCRDFH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)N)N1C2CCCCC=2C(C(F)(F)F)=N1

Computed Properties

  • Exact Mass: 315.0750096Da
  • Monoisotopic Mass: 315.0750096Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 43.8Ų

5-chloro-2-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Chemenu
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Enamine
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Enamine
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